Cas no 851199-59-2 (Linaclotide)

• Product Name: Linaclotide
• CAS No: 851199-59-2
• MF: C₅₉H₇₉N₁₅O₂₁S₆
• MW: 1526.73646569252
• CID: 821911
• PubChem ID: 16158208
• Update Time: 2026-01-06

Linaclotide Chemical and Physical Properties

Names and Identifiers

• Linaelotide Acetate
• Linaclotide
• LINACLOTIDE ACETATE
• L-Tyrosine, L-cysteinyl-L-cysteinyl-L-α-glutamyl-L-tyrosyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-threonylglycyl-L-cysteinyl-, cyclic (1→6),(2→10),(5→13)-tris(disulfide)
• 11: PN: WO2008151257 SEQID: 55 claimed protein
• 13: PN: WO2008151257 SEQID: 57 claimed protein
• 18: PN: WO2015054500 SEQID: 72 claimed protein
• 1: PN: WO2014131024 SEQID: 55 claimed protein
• 1: PN: WO2015054500 SEQID: 55 claimed protein
• 1: PN: WO2022115799 FIGURE: 1 claimed protein
• 2074: PN: US20090062207 SEQID: 3 claimed protein
• 3: PN: WO2015054500 SEQID: 57 claimed protein
• 40: PN: WO2010065751 SEQID: 55 claimed protein
• 42: PN: WO2010065751 SEQID: 57 claimed protein
• 55: PN: US20100152118 SEQID: 55 claimed protein
• 55: PN: WO2011069038 SEQID: 55 claimed sequence
• 55: PN: WO2012037380 SEQID: 55 unclaimed protein
• 55: PN: WO2015054649 SEQID: 55 claimed protein
• 57: PN: WO2011069038 SEQID: 57 claimed sequence
• 57: PN: WO2012037380 SEQID: 57 claimed protein
• 7: PN: WO2015054500 SEQID: 61 claimed protein
• Constella
• Linzess
• N0TXR0XR5X
• Linaclotida
• Linzess Ammonium Salt
• DTXCID90156747
• D09355
• ASP0456
• 851199-59-2
• Constella (TN)
• L-cysteinyl-L-cysteinyl-L-alpha-glutamyl-L-tyrosyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-threonylglycyl-L-cysteinyl-L-tyrosine cyclic (1->6),(2->10),(5->13)-tris(disulfide)
• CHEBI:68551
• GTPL5017
• linaclotidum
• EX-A6257
• ASP-0456
• DB08890
• L-Tyrosine, L-cysteinyl-L-cysteinyl-L-alpha-glutamyl-L-tyrosyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-threonylglycyl-L-cysteinyl-, cyclic (1->6), (2->10), (5->13)-tris(disulfide)
• A06AX04
• NCGC00389841-01
• L-Tyrosine, L-cysteinyl-L-cysteinyl-L-alpha-glutamyl-L-tyrosyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-threonylglycyl-L-cysteinyl-, cyclic (1->6),(2->10),(5->13)-tris(disulfide)
• SCHEMBL13114620
• Q3832559
• Linzess (TN)
• ASP 0456
• HSDB 8224
• Cys Cys Glu Tyr Cys Cys Asn Pro Ala Cys Thr Gly Cys Tyr (disulfide bridge: 1-6; 2-10; 5-13)
• DTXSID90234256
• UNII-N0TXR0XR5X
• (9-L-TYROSINE)HEAT-STABLE ENTEROTOXIN (ESCHERICHIA COLI)-(6-19)-PEPTIDE
• Linaclotide (JAN/USAN)
• Linaclotide [USAN:INN]
• CHEMBL3301675
• GLXC-13151
• L-Tyrosine, L-cysteinyl-L-cysteinyl-L-a-glutamyl-L-tyrosyl-L-cysteinyl-L-cysteinyl-L-asparaginyl-L-prolyl-L-alanyl-L-cysteinyl-L-threonylglycyl-L-cysteinyl-, cyclic (1?6),(2?10),(5?13)-tris(disulfide); Linaclotide; Linzess
• DA-54931

• MDL： MFCD20526656
• Inchi： 1S/C59H79N15O21S6/c1-26-47(82)69-41-25-101-99-22-38-52(87)65-33(13-14-45(80)81)49(84)66-34(16-28-5-9-30(76)10-6-28)50(85)71-40(54(89)72-39(23-97-96-20-32(60)48(83)70-38)53(88)67-35(18-43(61)78)58(93)74-15-3-4-42(74)56(91)63-26)24-100-98-21-37(64-44(79)19-62-57(92)46(27(2)75)73-55(41)90)51(86)68-36(59(94)95)17-29-7-11-31(77)12-8-29/h5-12,26-27,32-42,46,75-77H,3-4,13-25,60H2,1-2H3,(H2,61,78)(H,62,92)(H,63,91)(H,64,79)(H,65,87)(H,66,84)(H,67,88)(H,68,86)(H,69,82)(H,70,83)(H,71,85)(H,72,89)(H,73,90)(H,80,81)(H,94,95)/t26-,27+,32-,33-,34-,35-,36-,37-,38-,39-,40-,41-,42-,46-/m0/s1
• InChI Key： KXGCNMMJRFDFNR-WDRJZQOASA-N
• SMILES： O=C1N2[C@@H](CCC2)C(=O)N[C@@H](C)C(=O)N[C@H]2CSSC[C@H]3C(=O)N[C@@H](CCC(O)=O)C(=O)N[C@@H](CC4=CC=C(O)C=C4)C(=O)N[C@@H](CSSC[C@H](NC(CNC([C@@H](NC2=O)[C@@H](C)O)=O)=O)C(N[C@@H](CC2=CC=C(O)C=C2)C(O)=O)=O)C(=O)N[C@@H](CSSC[C@H](N)C(=O)N3)C(=O)N[C@H]1CC(N)=O

Computed Properties

• Exact Mass: 1525.39000
• Monoisotopic Mass: 1525.39
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 19
• Hydrogen Bond Acceptor Count: 28
• Heavy Atom Count: 101
• Rotatable Bond Count: 13
• Complexity: 3030
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 14
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 726A^2
• XLogP3: -6.8

Experimental Properties

• Density: 1.60
• Melting Point: Not available
• Boiling Point: 2045.0±65.0 °C at 760 mmHg
• Flash Point: 1190.5±34.3 °C
• PSA: 725.71000
• LogP: -0.59300
• Vapor Pressure: 0.0±0.3 mmHg at 25°C

Linaclotide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -80°C 2 years   -20°C 1 year In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides Polypeptides
• Solvents and Organic Chemicals Organic Compounds Organic Polymers Polypeptides
• Other Chemical Reagents